Cas no 1337334-91-4 (1-(6-Fluoro-1h-indol-3-yl)ethan-1-amine)

• Product Name: 1-(6-Fluoro-1h-indol-3-yl)ethan-1-amine
• CAS No: 1337334-91-4
• MF: C₁₀H₁₁FN₂
• MW: 178.206145524979
• CID: 5702864
• PubChem ID: 76222354
• Update Time: 2023-10-17

1-(6-Fluoro-1h-indol-3-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• EN300-1645384
• 1-(6-FLUORO-1H-INDOL-3-YL)ETHAN-1-AMINE
• 1337334-91-4
• 1H-Indole-3-methanamine, 6-fluoro-α-methyl-
• 1-(6-Fluoro-1h-indol-3-yl)ethan-1-amine

• Inchi： 1S/C10H11FN2/c1-6(12)9-5-13-10-4-7(11)2-3-8(9)10/h2-6,13H,12H2,1H3
• InChI Key： BUHRCKZRIYXFLX-UHFFFAOYSA-N
• SMILES： FC1C=CC2=C(C=1)NC=C2C(C)N

Computed Properties

• Exact Mass: 178.09062652g/mol
• Monoisotopic Mass: 178.09062652g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 41.8Ų

Experimental Properties

• Density: 1.243±0.06 g/cm3(Predicted)
• Boiling Point: 330.8±27.0 °C(Predicted)
• pka: 16.94±0.30(Predicted)